Cas no 102791-87-7 (4-(4-Methyl-1h-imidazol-1-yl)benzenamine)

• Product Name: 4-(4-Methyl-1h-imidazol-1-yl)benzenamine
• CAS No: 102791-87-7
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD09834629
• CID: 136346
• PubChem ID: 16005170
• Update Time: 2025-04-19

4-(4-Methyl-1h-imidazol-1-yl)benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methyl-1H-imidazol-1-yl)benzenamine
• 4-(4-methyl-1H-imidazol-1-yl)aniline
• 4-(4-methylimidazol-1-yl)aniline
• Benzenamine, 4-(4-methyl-1H-imidazol-1-yl)-
• 4-(4-Methylimidaole)benzenamine
• ACMC-1C5W4
• AGN-PC-00R87J
• CTK0H3855
• PubChem8302
• SureCN264998
• 1-(4-Aminophenyl)-4-methylimidazole
• 4-(4-Methylimidazol-1-yl)phenylamine
• 1-(4-Aminophenyl)-4-methyl-1H-imidazole
• PJUPTRYCQKQLCI-UHFFFAOYSA-N
• 4-(4-methyl-1-imidazolyl)aniline
• FCH874011
• RP02813
• AM802853
• EN000368
• 4-(4-Methyl-imidazol-1-yl)-phenylamine
• 4-
• DTXSID70580985
• 4-methyl-1-(4-aminophenyl)-1H-imidazole
• A19548
• AKOS005258744
• SCHEMBL264998
• MFCD09834629
• W-204465
• AS-39563
• CS-B0457
• A800619
• 102791-87-7
• Benzenamine,4-(4-methyl-1H-imidazol-1-yl)-
• FT-0646844
• STL583907
• 4-(4-Methyl-1h-imidazol-1-yl)benzenamine

• MDL： MFCD09834629
• Inchi： 1S/C10H11N3/c1-8-6-13(7-12-8)10-4-2-9(11)3-5-10/h2-7H,11H2,1H3
• InChI Key： PJUPTRYCQKQLCI-UHFFFAOYSA-N
• SMILES： N1(C=NC(C)=C1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 173.09500
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.17
• Boiling Point: 367.586 °C at 760 mmHg
• Flash Point: 176.11 °C
• Refractive Index: 1.625
• PSA: 43.84000
• LogP: 2.34410

4-(4-Methyl-1h-imidazol-1-yl)benzenamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles